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Compound of Interest

Compound Name: AV-5080

Cat. No.: B11034536

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides essential safety and logistical guidance for the proper disposal of AV-
5080, a novel oral anti-influenza drug candidate. In the absence of a publicly available Safety
Data Sheet (SDS) for AV-5080, these procedures are based on established best practices for
the disposal of neuraminidase inhibitors and fluorinated research chemicals. Adherence to
these guidelines is critical for ensuring laboratory safety and environmental protection.

Crucially, all disposal activities must be conducted in strict accordance with local, state, and
federal regulations, and in consultation with your institution's Environmental Health and Safety
(EHS) office.

Chemical and Safety Information Summary

While specific quantitative data for AV-5080 is not available, the following table summarizes the
general safety considerations for handling this and similar chemical compounds.
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Category

Specification

Rationale

Personal Protective Equipment
(PPE)

Chemical safety goggles, nitrile
or neoprene gloves (consider
double-gloving for
concentrated solutions), fully
buttoned laboratory coat. A
chemically resistant apron is
recommended for tasks with a

high splash risk.

To prevent skin and eye

contact with the chemical.

Engineering Controls

All weighing of the powdered
compound and preparation of
solutions must occur within a

certified chemical fume hood.

To minimize inhalation of

aerosolized particles.

Handling

Avoid direct contact with skin
and eyes. Use calibrated
laboratory equipment for

handling solutions.

To prevent accidental

exposure.

Storage of Waste

Store all waste in designated,
sealed, and clearly labeled
hazardous waste containers in
a secure, segregated area
away from general laboratory

traffic.

To prevent accidental spills,
reactions with incompatible
materials, and unauthorized

access.

Experimental Protocols: Spill Management

Immediate and correct response to a spill is critical to containing potential hazards.

Minor Spills (Liquid):

o Alert personnel in the immediate area.

» Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,

sand).
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o Carefully collect the absorbed material into a labeled hazardous waste container.
» Decontaminate the spill area with a suitable cleaning agent.

Minor Spills (Powder):

Avoid raising dust.

Gently cover the spill with a damp paper towel to prevent aerosolization.

Wearing appropriate PPE, carefully scoop the material into a labeled hazardous waste
container.

Clean the spill area with a suitable decontaminating solution.

Major Spills:

o Evacuate the laboratory immediately and alert others in the vicinity.
» Contact your institution's EHS office without delay.

e Prevent entry into the affected area until cleared by safety professionals.

AV-5080 Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of AV-5080 waste.
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Step 1: Preparation Step 2: Waste Segregation

Gonsul( Institutional EHS Guidelines & Local Regulanonsj Identify AV-5080 Waste

Is it solid? Is it sharp?

X A4 A4

Don Appropriate PPE:
- Safety Goggles Solid Waste Liquid Waste Sharps Waste
- Lab Coat (Contaminated labware, gloves, PPE) (Unused solutions, contaminated media) (Contaminated needles, syringes)
- Chemical-Resistant Gloves

Step 3: Cong;ﬂnment

y A4
Place in Labeled Collect in Labeled, Sealed Place in Puncture-Resistant
Hazardous Solid Waste Container Hazardous Liquid Waste Container Sharps Container

Step 4: Firif'ﬂ Disposal

- Store in Designated Secure Area -

:

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for AV-5080]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11034536#av-5080-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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